2-Chloro-6-fluorophenyl chloroformate

• Molecular Formula: C7H3Cl2FO2
• Molecular Weight: 209.00 g/mol
• IUPAC Name: (2-chloro-6-fluorophenyl) carbonochloridate
• InChI: InChI=1S/C7H3Cl2FO2/c8-4-2-1-3-5(10)6(4)12-7(9)11/h1-3H
• InChI Key: GGLKUUBKWIGEMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)OC(=O)Cl)F

Description

2-Chloro-6-fluorophenyl chloroformate (CAS 1549128-30-4) is a specialized chemical reagent primarily utilized as a versatile synthetic intermediate in pharmaceutical and biochemical research. It serves as a key building block for the introduction of the 2-chloro-6-fluorophenyloxycarbonyl group into target molecules, a functionality often explored in the development of novel active compounds . Compounds featuring chloro and fluorine substituents on an aromatic ring are of significant interest in medicinal chemistry, as these halogens can profoundly influence a molecule's biological activity, lipophilicity, and metabolic stability . This chloroformate is strictly for research applications and is not intended for diagnostic or therapeutic use. Researchers value this compound for its role in constructing complex molecular architectures, particularly in the synthesis of potential protease inhibitors and other biologically relevant heterocycles . Handling this material requires expertise and appropriate safety precautions. It is classified as hazardous and carries GHS warning codes, including H300+H310+H330 (fatal if swallowed, in contact with skin, or inhaled) and H314 (causes severe skin burns and eye damage) . It is moisture-sensitive and must be stored under recommended conditions to maintain stability and purity. This product is offered For Research Use Only. It is not intended for human, veterinary, or household use.

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Chloro-6-fluorophenyl chloroformate can be synthesized through the reaction of 2-chloro-6-fluorophenol with phosgene. The reaction typically takes place in the presence of a base, such as pyridine, to neutralize the hydrochloric acid formed during the reaction. The reaction is carried out under anhydrous conditions to prevent the hydrolysis of the chloroformate .

Industrial Production Methods

In an industrial setting, the production of 2-chloro-6-fluorophenyl chloroformate involves the continuous flow of phosgene gas into a solution of 2-chloro-6-fluorophenol in an inert solvent, such as toluene. The reaction mixture is maintained at a low temperature to control the exothermic reaction. The product is then purified through distillation or recrystallization .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-6-fluorophenyl chloroformate undergoes several types of chemical reactions, including:

Nucleophilic substitution: Reaction with amines to form carbamates.

Esterification: Reaction with alcohols to form carbonate esters.

Formation of mixed anhydrides: Reaction with carboxylic acids.

Common Reagents and Conditions

Amines: Used in the formation of carbamates.

Alcohols: Used in the formation of carbonate esters.

Carboxylic acids: Used in the formation of mixed anhydrides.

Bases: Such as pyridine, used to neutralize hydrochloric acid formed during the reactions.

Major Products

Carbamates: Formed from the reaction with amines.

Carbonate esters: Formed from the reaction with alcohols.

Mixed anhydrides: Formed from the reaction with carboxylic acids.

Scientific Research Applications

2-Chloro-6-fluorophenyl chloroformate is used in various scientific research applications, including:

Organic Synthesis:

Pharmaceuticals: In the synthesis of intermediates for drug development.

Material Science: In the preparation of polymers and other advanced materials

Mechanism of Action

The mechanism of action of 2-chloro-6-fluorophenyl chloroformate involves nucleophilic attack on the carbonyl carbon by nucleophiles such as amines, alcohols, or carboxylic acids. This results in the formation of carbamates, carbonate esters, or mixed anhydrides, respectively. The molecular targets are the nucleophilic sites on the reacting molecules, and the pathways involved include nucleophilic substitution and esterification reactions .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares molecular formulas, molecular weights, and key structural features of 2-chloro-6-fluorophenyl chloroformate with other chloroformates:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	CAS Number
2-Chloro-6-fluorophenyl chloroformate*	C₇H₃Cl₂FO₂	223.01	2-Cl, 6-F on phenyl ring	Not provided
Phenyl chloroformate	C₇H₅ClO₂	156.57	Unsubstituted phenyl ring	1885-14-9
Chloromethyl chloroformate	C₂H₂Cl₂O₂	128.94	-CH₂Cl group	22128-62-7
Cyclopentyl chloroformate	C₆H₉ClO₂	148.59	Cyclopentyl ester group	50715-28-1
Methyl chloroformate	C₂H₃ClO₂	94.49	Methyl ester group	79-22-1

Key Observations :

• The aryl substituents (Cl and F) in 2-chloro-6-fluorophenyl chloroformate increase its molecular weight and polarity compared to simpler alkyl chloroformates like methyl or chloromethyl derivatives .
• Electrophilicity : The electron-withdrawing halogens enhance reactivity, making it more effective in acyl transfer reactions than phenyl chloroformate .

Analytical Methods

Analytical techniques for chloroformates include HPLC and LC-MS:

• HPLC : As demonstrated for related compounds (e.g., 1-(2-chloro-6-fluorophenyl)-5-methylindolin-2-one), reverse-phase C18 columns with acetonitrile/buffer mobile phases (e.g., 65% acetonitrile, pH 4.0) achieve effective separation .
• LC-MS : Derivatization with 9-fluorenylmethyl chloroformate (FMOC) enhances detection sensitivity, as shown in glyphosate analysis .

Q & A

Basic Research Questions

Q. What are the critical considerations for handling and storing 2-chloro-6-fluorophenyl chloroformate to ensure laboratory safety?

• Methodological Answer : Store in tightly sealed containers under inert gas (e.g., nitrogen) in a cool, dry, and well-ventilated area. Avoid contact with moisture, strong acids, or bases, as hydrolysis generates hydrogen chloride gas. Conduct work in a fume hood with personal protective equipment (PPE), including nitrile gloves and chemical-resistant aprons. Monitor for signs of respiratory distress or irritation during use, as observed in analogous chloroformates like benzyl chloroformate .

Q. How can researchers optimize synthetic routes for 2-chloro-6-fluorophenyl chloroformate?

• Methodological Answer : Use fluorinated aromatic precursors (e.g., 2-chloro-6-fluorophenol) and phosgene derivatives under controlled anhydrous conditions. Monitor reaction progress via thin-layer chromatography (TLC) or NMR spectroscopy. Purify via fractional distillation or recrystallization in non-polar solvents. Ensure stoichiometric excess of the chloroformate reagent to maximize yield, as demonstrated in related benzaldehyde derivatives .

Q. What analytical techniques are suitable for characterizing 2-chloro-6-fluorophenyl chloroformate?

• Methodological Answer : Employ gas chromatography-mass spectrometry (GC-MS) for purity assessment, coupled with electron ionization (EI) for fragmentation patterns. Use $^{19}\text{F}$ and $^{13}\text{C}$ NMR to confirm fluorinated and carbonyl group positions. Infrared (IR) spectroscopy can validate the chloroformate functional group (C=O stretch at ~1770 cm$^{-1}$). Compare spectral data with structurally similar compounds like phenyl chloroformate .

Advanced Research Questions

Q. How does the electron-withdrawing effect of the 2-chloro-6-fluoro substituent influence the reactivity of phenyl chloroformates in nucleophilic acyl substitution?

• Methodological Answer : The chloro and fluoro groups enhance electrophilicity at the carbonyl carbon by destabilizing the intermediate via inductive effects. Computational studies (e.g., density-functional theory, DFT) can quantify this effect by analyzing charge distribution and transition-state energies. Compare reaction rates with non-halogenated analogs to isolate substituent impacts .

Q. What strategies mitigate conflicting toxicity data for chloroformates, such as discrepancies in LC$_{50}$ values across studies?

• Methodological Answer : Standardize exposure protocols (e.g., 4-hour inhalation vs. acute dermal tests) and validate animal models using control compounds. For 2-chloro-6-fluorophenyl chloroformate, extrapolate from benzyl chloroformate data, which shows LC$_{50}$ values of 13–18 ppm in rats. Address inconsistencies by replicating studies under identical conditions and applying benchmark dose modeling .

Q. Can 2-chloro-6-fluorophenyl chloroformate be used as a derivatization agent for GC-MS analysis of biomolecules?

• Methodological Answer : Test derivatization efficiency with amino acids or alcohols under mild conditions (e.g., aqueous buffer, room temperature). Optimize reaction time and pH to prevent hydrolysis. Compare sensitivity with methyl or isobutyl chloroformates, which successfully derivatize amino acids without heating. Validate via spike-and-recovery experiments in biological matrices .

Q. What computational models predict the environmental persistence and bioaccumulation potential of 2-chloro-6-fluorophenyl chloroformate?

• Methodological Answer : Use quantitative structure-activity relationship (QSAR) tools like EPI Suite to estimate half-life in air/water and bioaccumulation factors (BCF). Parameterize models with experimental log$P$ (octanol-water partition coefficient) and hydrolysis rates. Cross-validate with toxicity data from structurally related compounds, such as 2-ethylhexyl chloroformate .

Data Contradictions and Resolution

Q. How should researchers address conflicting reports on the genotoxicity of chloroformates?

• Methodological Answer : Evaluate assay conditions (e.g., metabolic activation with S9 mix) and endpoint specificity. For example, n-butyl chloroformate tested negative in bacterial reverse mutation assays but lacks data for mammalian systems. Prioritize in vitro micronucleus or comet assays for 2-chloro-6-fluorophenyl chloroformate to resolve discrepancies .